Cas no 133635-61-7 (5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione)

• Product Name: 5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• CAS No: 133635-61-7
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 1233856
• PubChem ID: 453113
• Update Time: 2025-04-20

5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(butan-2-yloxymethyl)-1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 2',3'-Dideoxy-5-(1-methylpropoxymethyl)uridine
• CTK4B8707
• 2,4(1H,3H)-Pyrimidinedione, 5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-
• AC1L9QRG
• 2,4(1H,3H)-Pyrimidinedione, 5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-
• AG-D-68586
• 2',3'-Dideoxy-5-(1-methylpropoxymethyl)uridine; CTK4B8707; 2,4(1H,3H)-Pyrimidinedione, 5-((1-methylpropoxy)methyl)-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-; AC1L9QRG; 2,4(1H,3H)-Pyrimidinedione, 5-[(1-methylpropoxy)methyl]-1-[tetrahydro-5-(hydroxymethyl)-2-furanyl]-; AG-D-68586;
• 5-{[(Butan-2-yl)oxy]methyl}-4-hydroxy-1-[5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2(1H)-one
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(sec-butoxymethyl)pyrimidine-2,4-dione
• DTXSID70928227
• 133635-61-7
• 2',3'-dideoxy-5-(1-methylpropoxymethyl) uridine

• Inchi： 1S/C14H22N2O5/c1-3-9(2)20-8-10-6-16(14(19)15-13(10)18)12-5-4-11(7-17)21-12/h6,9,11-12,17H,3-5,7-8H2,1-2H3,(H,15,18,19)/t9?,11-,12+/m0/s1
• InChI Key： HSLJLYYORDPYAV-CLGJWYQZSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C(NC(C(COC(C)CC)=C1)=O)=O

Computed Properties

• Exact Mass: 298.15296
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• PSA: 88.1